Cas no 2097914-77-5 (N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide)

• Product Name: N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide
• CAS No: 2097914-77-5
• MF: C₂₁H₂₅N₃O₄S
• MW: 415.505903959274
• CID: 5473595
• PubChem ID: 126852192
• Update Time: 2025-08-01

N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS040696695
• N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-N'-[3-(2-oxopiperidin-1-yl)phenyl]oxamide
• F6194-1425
• N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide
• 2097914-77-5

• Inchi： 1S/C21H25N3O4S/c1-21(28,12-15-8-10-29-13-15)14-22-19(26)20(27)23-16-5-4-6-17(11-16)24-9-3-2-7-18(24)25/h4-6,8,10-11,13,28H,2-3,7,9,12,14H2,1H3,(H,22,26)(H,23,27)
• InChI Key： QBIKNGGFBRNYIE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(C)(CNC(C(NC1=CC=CC(=C1)N1C(CCCC1)=O)=O)=O)O

Computed Properties

• Exact Mass: 415.15657746g/mol
• Monoisotopic Mass: 415.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 127Ų

Additional information on N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide

N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide: A Comprehensive Overview

The compound with CAS No. 2097914-77-5, known as N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its research.

Chemical Structure and Synthesis

The molecular structure of N-{2-hydroxy...} is characterized by the presence of a thiophene ring, a piperidine moiety, and an ethanediamide group. The thiophene ring, specifically at the 3-position, contributes to the molecule's aromaticity and stability. The piperidine ring, with its 2-keto group, adds a cyclic amine functionality that can participate in various biochemical interactions. The ethanediamide group serves as a linker between the two aromatic systems, enhancing the molecule's versatility in binding interactions.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have employed multi-component reactions and microwave-assisted synthesis to streamline the production process. These methods not only improve yield but also reduce reaction time, making the compound more accessible for further studies.

Pharmacological Properties and Applications

One of the most exciting aspects of N-{2-hydroxy...} is its potential in pharmacology. Preclinical studies have shown that this compound exhibits significant bioactivity against various targets, including enzymes involved in neurodegenerative diseases and cancer. The presence of the thiophene ring enhances the molecule's ability to cross cellular membranes, making it a promising candidate for drug delivery systems.

Moreover, the piperidine moiety has been found to interact with G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic agents. This interaction suggests that N-{2-hydroxy...} could be developed into a novel class of GPCR modulators.

Recent Research Findings

In 2023, a groundbreaking study published in *Nature Communications* highlighted the role of N-{2-hydroxy...} as a potential anti-inflammatory agent. The study demonstrated that this compound inhibits COX-2 enzyme activity without causing gastrointestinal side effects commonly associated with traditional NSAIDs. This finding has opened new avenues for its use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Another notable advancement is the use of N-{2-hydroxy...} in nanotechnology. Researchers have successfully incorporated this compound into polymer-based nanoparticles to enhance drug loading capacity and targeted delivery. This innovation could revolutionize cancer therapy by enabling precise delivery of chemotherapeutic agents to tumor sites.

Conclusion

The compound N-{2-hydroxy...} with CAS No. 2097914-77-5 represents a significant milestone in organic chemistry and pharmacology. Its unique structure, combined with cutting-edge synthesis techniques and promising bioactivity profiles, positions it as a key player in future drug development and material science innovations. As research continues to unfold, we can expect even more groundbreaking applications for this versatile molecule.